Tricalcium;diphosphate

• CAS No.: 7758-87-4
• Product Name: Tricalcium;diphosphate
• Molecular Formula: Ca5(PO4)3·OH or Ca3(PO4)2; Ca3(PO4)2; Ca3O8P2
• Molecular Weight: 310.2 g/mol
• IUPAC Name: tricalcium;diphosphate
• Standard InChI: InChI=1S/3Ca.2H3O4P/c;;;2*1-5(2,3)4/h;;;2*(H3,1,2,3,4)/q3*+2;;/p-6
• Standard InChIKey: QORWJWZARLRLPR-UHFFFAOYSA-H
• SMILES: [O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[Ca+2].[Ca+2].[Ca+2]
• Canonical SMILES: [O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[Ca+2].[Ca+2].[Ca+2]
• Colorform: White amorphous powder; White, crystalline powder; Two crystalline modifications are known, the high temperature alpha- and the low-temperature beta-form, transition temperature 110 °C.; Rhombohedral crystals /Whitlockite/
• Density: 2 to 3 at 68 °F (USCG, 1999); 3.14 g/cu cm
• Melting Point: 450; 1670 °C
• Physical Description: Calcium phosphate is an odorless white solid. Sinks and mixes with water. (USCG, 1999); DryPowder; OtherSolid; A white, odourless powder which is stable in ai
• Description: Calcium Phosphate is the calcium salt of phosphoric acid with widely used applications. This agent can be used as a countermeasure for exposure to strontium and radium radionuclides. Upon oral uptake, calcium phosphate competes for and blocks the absorption of radium (Ra-226) and strontium (Sr-90) in the gastrointestinal (GI) tract.; Calcium phosphate is an odorless white solid. Sinks and mixes with water. (USCG, 1999); Tricalcium bis(phosphate) is a calcium phosphate.
• Related CAS: 12167-74-7 (tri-calcium salt); 21063-37-6 (monetite); 7757-93-9 (CaHPO4)
• Shelf Life: STABLE IN AIR /TRIBASIC CALCIUM PHOSPHATE, NATIONAL FORMULARY/
• Solubility: 7.7g/L; Practically insoluble in water; insoluble in ethanol, soluble in dilute hydrochloric and nitric acid; Practically insol in alcohol and acetic acid; sol in dilute hydrochloric acid, nitric acid; Solubility in cold water: 2 mg/100 cc; 2.5 mg/100 g water at 25 °C
• Synonyms: APATITE TTCP, MONOCLINIC;bonarka;calcigenolsimple;calciumorthophosphate,tri-(tert);calciumphosphate(3:2);calciumphosphate(ca3(po4)2);calciumtertiaryphosphate;naturalwhitlockite
• Reference: 1: Blaine J, Chonchol M, Levi M. Renal control of calcium, phosphate, and; magnesium homeostasis. Clin J Am Soc Nephrol. 2015 Jul 7;10(7):1257-72. doi:; 10.2215/CJN.09750913. Epub 2014 Oct 6. Review. Erratum in: Clin J Am Soc Nephrol.; 2015 Oct 7;10(10):1886-7. PubMed PMID: 25287933; PubMed Central PMCID:; PMC4491294.; ; ; 2: Reema SD, Lahiri PK, Roy SS. Review of casein phosphopeptides-amorphous; calcium phosphate. Chin J Dent Res. 2014;17(1):7-14. Review. PubMed PMID:; 25028684.; ; ; 3: Kwon M, Firestein BL. DNA transfection: calcium phosphate method. Methods Mol ; Biol. 2013;1018:107-10. doi: 10.1007/978-1-62703-444-9_10. PubMed PMID: 23681621.; ; ; 4: Allgrove J. Physiology of Calcium, Phosphate, Magnesium and Vitamin D. Endocr ; Dev. 2015;28:7-32. doi: 10.1159/000380990. Epub 2015 Jun 12. Review. PubMed PMID:; 26138833.; ; ; 5: Champion E. Sintering of calcium phosphate bioceramics. Acta Biomater. 2013; Apr;9(4):5855-75. doi: 10.1016/j.actbio.2012.11.029. Epub 2012 Dec 2. Review.; PubMed PMID: 23212081.; ; ; 6: Vasconcellos LA, dos Santos LA. Calcium phosphate cement scaffolds with PLGA; fibers. Mater Sci Eng C Mater Biol Appl. 2013 Apr 1;33(3):1032-40. doi:; 10.1016/j.msec.2012.10.019. Epub 2012 Nov 10. PubMed PMID: 23827539.; ; ; 7: He K, Xiao GY, Xu WH, Zhu RF, Lu YP. Ultrasonic enhancing amorphization during; synthesis of calcium phosphate. Ultrason Sonochem. 2014 Mar;21(2):499-504. doi:; 10.1016/j.ultsonch.2013.08.011. Epub 2013 Aug 28. PubMed PMID: 24035140.
• PubChem Compound: 24456
• Last Modified: Nov 11 2021